6-Fluoro-2H-1,4-benzothiazin-3(4H)-one

• IUPAC Name: 6-fluoro-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C8H6FNOS/c9-5-1-2-7-6(3-5)10-8(11)4-12-7/h1-3H,4H2,(H,10,11)
• InChI Key: OLFXXFMYHLPQQT-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(S1)C=CC(=C2)F
• Molecular Formula: C8H6FNOS
• DSSTOX Substance ID: DTXSID40544251
• Molecular Weight: 183.20 g/mol
• CAS RN: 398-64-1

Description

6-Fluoro-2H-1,4-benzothiazin-3(4H)-one, also known as BTZ043, is a compound that has been studied extensively for its potential use as an antibiotic. This compound belongs to the benzothiazinone family of compounds and has been found to be effective against Mycobacterium tuberculosis, the bacterium that causes tuberculosis.

Scientific Research Applications

Antimicrobial Activity

6-Fluoro-2H-1,4-benzothiazin-3(4H)-one analogues have demonstrated significant inhibitory activity against various strains of Gram-positive and Gram-negative bacteria, as well as selected fungi species. The synthesis of these compounds from chloro-substituted-2-amino-5-fluorobenzenethiol has led to promising results in antimicrobial studies, showing remarkable antibacterial effects particularly against Gram-positive strains with minimal inhibitory concentration (MIC) values between 2 and 8 µg/mL, and against fungi with similar MIC values. This indicates their potential as novel antimicrobial agents (Armenise et al., 2012).

Anticonvulsant Activity

Some 7-alkoxy-2H-1,4-benzothiazin-3(4H)-ones have been synthesized and evaluated for their anticonvulsant activity using maximal electroshock (MES) test and rotarod test in mice. Among the synthesized compounds, 7-(hexyloxy)-2H-benzo[b][1,4]thiazin-3(4H)-one showed potential as a safe therapeutic compound for anticonvulsant use. Another compound, 7-(2-fluorobenzyloxy)-4H-[1,2,4]triazolo[4,3-d]benzo[b][1,4]thiazine, was noted for its high activity with a protective index significantly higher than the reference drug carbamazepine, indicating its potential as an anticonvulsant agent (Zhang et al., 2010).

Energetics and Structural Studies

The energetics of 1,4-benzothiazin-3(2H, 4H)-one have been studied both experimentally and computationally to understand their combustion energy, molar enthalpy of formation, and sublimation. These studies provide insights into the structure-energetics relationships of these compounds, offering valuable data for their potential applications in various scientific fields (Miranda et al., 2011).

Synthesis and Computational Studies

Research on the synthesis of 1,4-benzothiazines from 1,3-benzothiazolium cations and α-haloketones has led to the development of novel compounds. Computational studies, including quantum chemical calculations, have been conducted to find optimized geometry and correlate experimental data with calculated values, which could be useful in designing new molecules for various applications (Preet & Cannoo, 2015).

Antifungal Agents

The development of fluconazole analogues containing 2H-1,4-benzothiazin-3(4H)-one moieties has shown potent inhibitory effects against Candida strains, indicating their potential as novel antifungal agents. This research opens up new avenues for the treatment of fungal infections, with compounds exhibiting significant activity and offering a basis for further structural activity relationship (SAR) studies (Borate et al., 2010).